Cas no 2171834-80-1 (tert-butyl N-(2-{2-amino-7-oxo-3H,7H-1,2,4triazolo1,5-apyrimidin-5-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{2-amino-7-oxo-3H,7H-1,2,4triazolo1,5-apyrimidin-5-yl}ethyl)carbamate
• CAS No: 2171834-80-1
• MF: C₁₂H₁₈N₆O₃
• MW: 294.309721469879
• CID: 6492306
• PubChem ID: 165534348
• Update Time: 2025-05-21

tert-butyl N-(2-{2-amino-7-oxo-3H,7H-1,2,4triazolo1,5-apyrimidin-5-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{2-amino-7-oxo-3H,7H-1,2,4triazolo1,5-apyrimidin-5-yl}ethyl)carbamate
• tert-butyl N-(2-{2-amino-7-oxo-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl}ethyl)carbamate
• 2171834-80-1
• EN300-1267443

• Inchi： 1S/C12H18N6O3/c1-12(2,3)21-11(20)14-5-4-7-6-8(19)18-10(15-7)16-9(13)17-18/h6H,4-5H2,1-3H3,(H,14,20)(H3,13,15,16,17)
• InChI Key： HDHQCXUOTDWFSE-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CC(N2C(N=C(N)N2)=N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.14403846g/mol
• Monoisotopic Mass: 294.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 121Ų

Additional information on tert-butyl N-(2-{2-amino-7-oxo-3H,7H-1,2,4triazolo1,5-apyrimidin-5-yl}ethyl)carbamate

tert-butyl N-(2-{2-amino-7-oxo-3H,7H-1,2,4triazolo1,5-apyrimidin-5-yl}ethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-{2-amino-7-oxo-3H,7H-1,2,4triazolo1,5-a pyrimidin-5-yl}ethyl)carbamate, identified by the CAS number 2171834-80-1, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of tert-butyl N-(2-{2-amino-7 oxo 3H 7H 1 2 4 triazolo 1 5 a pyrimidin 5 yl}ethyl)carbamate is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of the triazolopyrimidine ring system contributes to its stability and bioactivity. This structure allows the compound to interact with specific biological targets, such as enzymes and receptors, which is crucial for its pharmacological effects.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques to optimize its production, ensuring high purity and consistency. The synthesis process involves multiple steps, including nucleophilic substitutions and cyclizations, which are critical for forming the triazolopyrimidine core. These studies have not only improved the synthesis efficiency but also provided insights into the compound's stability under various conditions.

In terms of pharmacology, tert-butyl N-(2-{2 amino 7 oxo 3H 7H 1 2 4 triazolo 1 5 a pyrimidin 5 yl}ethyl)carbamate has shown promising activity in preclinical models. It has demonstrated potential as an inhibitor of certain kinases involved in cellular signaling pathways. This activity suggests its potential application in treating diseases such as cancer, where dysregulated kinase activity plays a pivotal role.

Moreover, recent studies have explored the compound's ability to modulate other therapeutic targets. For instance, it has been investigated for its effects on inflammatory pathways, making it a candidate for anti-inflammatory therapies. These findings underscore the versatility of this compound and its potential to address multiple disease states.

The safety profile of CAS 2171834 80 1 has also been a focus of recent research. Preclinical toxicology studies have provided valuable information on its acute and chronic toxicity profiles. These studies are essential for determining the safe dosage range and guiding future clinical trials.

In conclusion, tert-butyl N-(2-{2 amino 7 oxo 3H 7H 1 2 4 triazolo 1 5 a pyrimidin 5 yl}ethyl)carbamate, with CAS number 217183480, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.